![molecular formula C14H24ClN3OS B3384771 2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide CAS No. 571149-71-8](/img/structure/B3384771.png)
2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide
Overview
Description
2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is known for its unique structural and physical properties, which make it an excellent candidate for a wide range of applications.
Mechanism of Action
The mechanism of action of 2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, studies have shown that this compound acts by inhibiting the growth and proliferation of cancer cells by inducing apoptosis, which is a programmed cell death mechanism. Additionally, this compound has also been shown to exhibit significant antioxidant activity, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide have been extensively studied. This compound has been shown to exhibit significant anticancer activity against various cancer cell lines by inducing apoptosis. Additionally, this compound has also been shown to exhibit significant antioxidant activity, which may contribute to its anticancer properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide is its unique structural and physical properties, which make it an excellent candidate for a wide range of applications. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for use in laboratory experiments. However, one of the main limitations of this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several potential future directions for the study of 2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide. One potential direction is the further exploration of its anticancer properties, particularly in vivo studies to evaluate its efficacy and safety. Additionally, this compound may also be studied for its potential use as a fluorescent probe for the detection of various biomolecules in biological systems. Finally, further studies may also be conducted to explore the potential applications of this compound in materials science and nanotechnology.
Scientific Research Applications
2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in medicinal chemistry, where it has been shown to exhibit significant anticancer activity against various cancer cell lines. Additionally, this compound has also been studied for its potential use as a fluorescent probe for the detection of various biomolecules in biological systems.
properties
IUPAC Name |
2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24ClN3OS/c1-2-3-4-5-6-7-8-9-10-13-17-18-14(20-13)16-12(19)11-15/h2-11H2,1H3,(H,16,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWKDPXDLJKHIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC1=NN=C(S1)NC(=O)CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701222880 | |
Record name | 2-Chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701222880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide | |
CAS RN |
571149-71-8 | |
Record name | 2-Chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=571149-71-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-(5-decyl-1,3,4-thiadiazol-2-yl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701222880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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